1,1,1,2,3,3-Hexafluoro-3-(2,2,3,3-tetrafluoropropoxy)propane
Overview
Description
1,1,1,3,3,3-Hexafluoro-2-propanol, also known as HFIP, is a solvent that has attracted significant attention in recent years . It has several unique features compared to its non-fluoro analogue, isopropanol, which have made it useful in various subdomains of organic chemistry . It is particularly useful in transition metal-catalyzed C–H bond functionalization reactions .
Chemical Reactions Analysis
HFIP is known to facilitate Friedel–Crafts-type reactions, using covalent reagents in the absence of a Lewis acid catalyst . It also enhances the efficiency of rhodium (I)-catalyzed [4+2] intramolecular cycloaddition of ether-tethered alkynyl dienes and [5+2] cycloaddition of alkynyl vinylcyclopropanes .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its molecular weight, melting point, boiling point, and density. For HFIP, its boiling point is 59 °C, its melting point is -4 °C, and its density is 1.596 g/mL at 25 °C .Scientific Research Applications
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Scientific Field: Organic Chemistry
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Scientific Field: Analytical Chemistry
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Scientific Field: Materials Science
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Scientific Field: Peptide Chemistry
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Scientific Field: Fluorinated Surfactants Production
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Scientific Field: Electronic Industry
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Scientific Field: Friedel-Crafts Reactions
- Application : HFP plays an important role in the Friedel-Crafts reactions due to its polarity and high ionizing power .
- Method : In these reactions, HFP acts as a solvent, facilitating the reaction between an aromatic compound and a reagent (like an alkyl halide or acyl chloride) in the presence of a Lewis acid catalyst .
- Results : The outcome of these reactions is the formation of alkylated or acylated aromatic compounds .
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Scientific Field: Epoxidation Reactions
- Application : HFP catalyzes the epoxidation of cyclooctene and 1-octene with hydrogen peroxide .
- Method : In this application, HFP would be used as a catalyst to facilitate the reaction between the alkene and hydrogen peroxide .
- Results : The outcome of this reaction is the formation of an epoxide .
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Scientific Field: Fluorinated Medicine Production
- Application : HFP is employed to produce high-end chemicals like fluorinated medicine .
- Method : The specific procedures would depend on the nature of the medicine being synthesized. Generally, this would involve reacting HFP with other reactants under conditions that promote the formation of the fluorinated medicine .
- Results : The resulting fluorinated medicine could have unique properties that make them useful in various medical applications .
properties
IUPAC Name |
1,1,1,2,3,3-hexafluoro-3-(2,2,3,3-tetrafluoropropoxy)propane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4F10O/c7-2(5(12,13)14)6(15,16)17-1-4(10,11)3(8)9/h2-3H,1H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOESGSGKEZIPFW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(F)F)(F)F)OC(C(C(F)(F)F)F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4F10O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50215384 | |
Record name | 1,1,1,2,3,3-Hexafluoro-3-(2,2,3,3-tetrafluoropropoxy)propane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50215384 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,1,1,2,3,3-Hexafluoro-3-(2,2,3,3-tetrafluoropropoxy)propane | |
CAS RN |
65064-78-0 | |
Record name | 1,1,1,2,3,3-Hexafluoro-3-(2,2,3,3-tetrafluoropropoxy)propane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50215384 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1H,1H,2'H,3H-Decafluorodipropyl ether | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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